Cas no 23530-78-1 (Benzenemethanamine, N-butyl-3,4-dichloro-)

• Product Name: Benzenemethanamine, N-butyl-3,4-dichloro-
• CAS No: 23530-78-1
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• MDL: MFCD07110013
• CID: 2842736
• PubChem ID: 485439
• Update Time: 2025-07-14

Benzenemethanamine, N-butyl-3,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• A1-06050
• MFCD07407516
• Benzenemethanamine, N-butyl-3,4-dichloro-
• CHEMBL1178102
• 23530-78-1
• BUTYL[(3,4-DICHLOROPHENYL)METHYL]AMINE
• N-(3,4-Dichlorobenzyl)butan-1-amine
• AKOS000234965
• YVZJVLADBODSAQ-UHFFFAOYSA-N
• butyl-(3,4-dichlorobenzyl)amine
• EN300-168499
• 60509-37-7
• DTXSID70946289
• SCHEMBL14058901

• MDL： MFCD07110013
• Inchi： 1S/C11H15Cl2N/c1-2-3-6-14-8-9-4-5-10(12)11(13)7-9/h4-5,7,14H,2-3,6,8H2,1H3
• InChI Key： YVZJVLADBODSAQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CNCCCC)Cl

Computed Properties

• Exact Mass: 231.0581549Da
• Monoisotopic Mass: 231.0581549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzenemethanamine, N-butyl-3,4-dichloro-

Benzenemethanamine, N-butyl-3,4-dichloro- (CAS No. 23530-78-1): A Comprehensive Overview

Benzenemethanamine, N-butyl-3,4-dichloro-, identified by its Chemical Abstracts Service (CAS) number 23530-78-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in various chemical and biological fields.

The molecular structure of Benzenemethanamine, N-butyl-3,4-dichloro- consists of a benzene ring substituted with two chlorine atoms at the 3 and 4 positions, and an amine group attached to a butyl chain. This specific arrangement imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing chlorine atoms and an electron-donating amine group creates a delicate balance that influences its chemical behavior.

In the context of modern pharmaceutical research, Benzenemethanamine, N-butyl-3,4-dichloro- has been explored for its potential role in the development of novel therapeutic agents. Recent studies have highlighted its utility as a building block in the synthesis of bioactive molecules targeting various biological pathways. For instance, researchers have investigated its incorporation into ligands designed to interact with specific enzymes and receptors, aiming to modulate their activity for therapeutic purposes.

The compound's dichlorobenzene core is particularly interesting from a synthetic chemistry perspective. The chlorine atoms at the 3 and 4 positions enhance electrophilic aromatic substitution reactions, allowing for further functionalization at other sites on the benzene ring. This property makes Benzenemethanamine, N-butyl-3,4-dichloro- a versatile precursor in constructing more intricate molecular architectures. Such structural diversity is crucial for developing compounds with tailored pharmacological properties.

Moreover, the butylamino group attached to the benzene ring introduces a polar moiety that can influence solubility and interactions with biological targets. This feature is particularly relevant in drug design, where optimal solubility and binding affinity are critical factors. The combination of these structural elements makes Benzenemethanamine, N-butyl-3,4-dichloro- a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and potential applications of Benzenemethanamine, N-butyl-3,4-dichloro-. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These simulations have guided experimental efforts by predicting favorable binding modes and identifying key interaction points. Such computational approaches are increasingly integral to modern drug discovery processes.

In addition to its pharmaceutical applications, Benzenemethanamine, N-butyl-3,4-dichloro- has shown promise in materials science. Its unique structural features make it a candidate for developing novel materials with specific electronic and optical properties. Researchers are exploring its use in the creation of organic semiconductors and light-emitting diodes (OLEDs), where precise molecular architecture is essential for optimal performance.

The synthesis of Benzenemethanamine, N-butyl-3,4-dichloro- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination of an appropriate benzene derivative followed by nucleophilic substitution with butylamine. Advances in catalytic methods have improved the efficiency of these reactions, making the synthesis more scalable and environmentally friendly.

The safety profile of Benzenemethanamine, N-butyl-3,4-dichloro- is another critical aspect that has been thoroughly evaluated through experimental studies. Toxicological assessments have been conducted to determine its acute and chronic effects on living systems. These studies provide essential data for assessing its suitability for various applications while ensuring safe handling practices.

The regulatory landscape surrounding the use of Benzenemethanamine, N-butyl-3,4-dichloro- is also evolving in line with advancements in chemical research. Regulatory agencies require comprehensive data on its safety and efficacy before approving its use in pharmaceuticals or other sensitive applications. This ensures that all uses of the compound are conducted responsibly and with minimal risk to human health and the environment.

In conclusion, Benzenemethanamine, N-butyl-3,4-dichloro-, identified by CAS number 23530-78-1, is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structure and reactivity make it a valuable tool for researchers developing new drugs, materials, and advanced chemical processes. As our understanding of its properties continues to grow through ongoing research efforts，its applications are expected to expand even further，contributing to advancements in science and technology.